Cas no 22167-93-7 (3,3-Dimethyl-nonanoic acid)

• Product Name: 3,3-Dimethyl-nonanoic acid
• CAS No: 22167-93-7
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 2836387
• PubChem ID: 5282685
• Update Time: 2025-04-21

3,3-Dimethyl-nonanoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40415235
• 3,3-dimethyl-nonanoic acid
• SCHEMBL1873452
• 22167-93-7
• AKOS017532322
• LMFA01020155
• YTISNWDNLZEHQA-UHFFFAOYSA-N
• CHEBI:179394
• Nonanoic acid, 3,3-dimethyl-
• 3,3-Dimethyl-nonanoic acid

• Inchi： 1S/C11H22O2/c1-4-5-6-7-8-11(2,3)9-10(12)13/h4-9H2,1-3H3,(H,12,13)
• InChI Key： YTISNWDNLZEHQA-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)CCCCCC)=O

Computed Properties

• Exact Mass: 186.161979940Da
• Monoisotopic Mass: 186.161979940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų